Cas no 1353969-40-0 (2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid)

• Product Name: 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid
• CAS No: 1353969-40-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 2158305
• PubChem ID: 66563766
• Update Time: 2025-05-20

2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-pyrrolidin-2-ylmethoxy)-acetic acid
• 2-((1-Methylpyrrolidin-2-yl)methoxy)acetic acid
• (S)-2-((1-Methylpyrrolidin-2-yl)methoxy)acetic acid
• AM93652
• (1-methylpyrrolidin-2-ylmethoxy)acetic acid
• 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid

• Inchi： 1S/C8H15NO3/c1-9-4-2-3-7(9)5-12-6-8(10)11/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： XSKIQHADUCAPDR-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1CCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Topological Polar Surface Area: 49.8

Additional information on 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid

Introduction to 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid (CAS No. 1353969-40-0)

2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid (CAS No. 1353969-40-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of pyrrolidine and features a unique structural arrangement that confers it with a range of biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid.

The molecular formula of 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid is C₈H₁₅NO₃, and its molecular weight is approximately 173.21 g/mol. The compound consists of a pyrrolidine ring with a methyl group at the 1-position and a methoxy group attached to the 2-position, which is further connected to an acetic acid moiety. This unique structure endows the compound with interesting chemical and biological properties.

In terms of chemical synthesis, 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid can be prepared through various routes. One common method involves the reaction of 1-methylpyrrolidine with an appropriate methoxy-acetic acid derivative, followed by subsequent functional group manipulations to achieve the desired product. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly approaches, such as using catalytic systems and green solvents to enhance yield and reduce by-products.

The biological activities of 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid have been the subject of extensive research. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents for inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages.

Beyond its anti-inflammatory effects, 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid has also been investigated for its potential neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress-induced damage, which is a key factor in neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is believed to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress markers.

In addition to its therapeutic potential, 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid has also been explored for its use as a research tool in biochemical studies. Its ability to interact with specific protein targets makes it valuable for investigating cellular processes and developing new assays for drug discovery. For example, researchers at Harvard University have utilized this compound to study the role of certain enzymes in metabolic pathways, providing insights into potential targets for metabolic disorders.

The safety profile of 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid (CAS No. 1353969-40-0) is a multifunctional compound with significant potential in both therapeutic applications and biochemical research. Its unique chemical structure and diverse biological activities make it an exciting area of study for scientists and researchers in various fields. As more research continues to uncover its full potential, it is likely that 2-[(1-methylpyrrolidin-2-yl)methoxy]acetic acid will play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.